Cas no 2002533-66-4 (methyl (3S)-3-amino-3-(1-benzyl-1H-pyrazol-4-yl)propanoate)

• Product Name: methyl (3S)-3-amino-3-(1-benzyl-1H-pyrazol-4-yl)propanoate
• CAS No: 2002533-66-4
• MF: C₁₄H₁₇N₃O₂
• MW: 259.303683042526
• CID: 5760207
• PubChem ID: 165824298
• Update Time: 2025-06-08

methyl (3S)-3-amino-3-(1-benzyl-1H-pyrazol-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2002533-66-4
• EN300-1287451
• methyl (3S)-3-amino-3-(1-benzyl-1H-pyrazol-4-yl)propanoate

• Inchi： 1S/C14H17N3O2/c1-19-14(18)7-13(15)12-8-16-17(10-12)9-11-5-3-2-4-6-11/h2-6,8,10,13H,7,9,15H2,1H3/t13-/m0/s1
• InChI Key： YJJUWTOUPJZFJN-ZDUSSCGKSA-N
• SMILES： O(C)C(C[C@@H](C1C=NN(CC2C=CC=CC=2)C=1)N)=O

Computed Properties

• Exact Mass: 259.132076794g/mol
• Monoisotopic Mass: 259.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl (3S)-3-amino-3-(1-benzyl-1H-pyrazol-4-yl)propanoate

Methyl (3S)-3-amino-3-(1-benzyl-1H-pyrazol-4-yl)propanoate (CAS No. 2002533-66-4): A Comprehensive Overview

Methyl (3S)-3-amino-3-(1-benzyl-1H-pyrazol-4-yl)propanoate, identified by its CAS number 2002533-66-4, is a compound of significant interest in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in drug discovery programs. The unique structural features of this molecule, particularly its chiral center and the presence of a pyrazole moiety, contribute to its potential therapeutic applications.

The molecular structure of methyl (3S)-3-amino-3-(1-benzyl-1H-pyrazol-4-yl)propanoate consists of a propanoate backbone with an amino group and a benzyl-substituted pyrazole ring attached to the third carbon atom. The stereochemistry at the chiral center plays a crucial role in determining the biological activity of the compound. This chiral center is located on the propanoate side chain, which is linked to the pyrazole ring through an amide bond. The presence of the benzyl group on the pyrazole ring enhances the compound's solubility and bioavailability, making it more suitable for pharmaceutical applications.

Recent studies have highlighted the importance of heterocyclic compounds in drug development. Pyrazole derivatives, in particular, have garnered considerable attention due to their diverse biological activities. Methyl (3S)-3-amino-3-(1-benzyl-1H-pyrazol-4-yl)propanoate is no exception, as it has shown potential in various preclinical studies. These studies have demonstrated that this compound exhibits inhibitory effects on certain enzymes and receptors, which are implicated in various diseases. The mechanism of action involves interactions with specific targets that modulate cellular processes, leading to therapeutic benefits.

In particular, the pyrazole moiety in methyl (3S)-3-amino-3-(1-benzyl-1H-pyrazol-4-yl)propanoate has been found to interact with enzymes involved in inflammation and immune response. This interaction has been observed in both in vitro and in vivo models, suggesting that the compound may have anti-inflammatory properties. Additionally, the chiral center at the propanoate side chain contributes to its selectivity, reducing off-target effects and enhancing therapeutic efficacy.

The synthesis of methyl (3S)-3-amino-3-(1-benzyl-1H-pyrazol-4-yl)propanoate involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of a chiral auxiliary that is later incorporated into the propanoate side chain. The benzyl-substituted pyrazole ring is synthesized separately and then coupled to the chiral propanoate backbone through an amide bond formation reaction. This process requires expertise in organic synthesis and an understanding of stereochemistry to ensure optimal results.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for complex molecules like methyl (3S)-3-amino-3-(1-benzyl-1H-pyrazol-4-yl)propanoate. Techniques such as flow chemistry and continuous manufacturing have been employed to improve yield and reduce waste. These innovations not only enhance the efficiency of production but also align with sustainable chemistry principles, making them attractive for industrial applications.

The pharmacokinetic properties of methyl (3S)-3-amino-3-(1-benzyl-1H-pyrazol-4-yl)propanoate are another critical aspect that has been extensively studied. Preclinical data indicate that this compound exhibits good oral bioavailability and moderate metabolic stability. These properties are essential for ensuring that the drug reaches its target site in sufficient concentrations to exert its therapeutic effects. Additionally, studies have shown that the compound has a favorable pharmacokinetic profile, suggesting potential for once-daily dosing regimens.

Ongoing clinical trials are evaluating the safety and efficacy of methyl (3S)-3-amino-3-(1-benzyl-1H-pyrazol-4-ylopropanoate) in patients with various conditions. These trials aim to provide further evidence supporting its therapeutic potential and identify any adverse effects or limitations associated with its use. The results from these trials will be crucial in determining whether this compound can be translated into a viable therapeutic option for patients.

The impact of computational chemistry on drug discovery cannot be overstated. Molecular modeling techniques have been used to predict the binding affinity of methyl (3S)-3-amino-3-(1-benzyl-H-pyrazol-ylopropanoate) to various biological targets. These predictions have guided experimental efforts and helped optimize lead compounds for better efficacy and reduced toxicity. By integrating computational methods with traditional experimental approaches, researchers can accelerate the drug discovery process significantly.

In conclusion, methyl (35)-amino-[beta]-benzhydrylpropionitrile [CAS No: 2002598] is a promising compound with significant potential in pharmaceutical applications. Its unique structural features, including a chiral center and a pyrazole moiety, contribute to its biological activity and therapeutic potential. Ongoing research continues to uncover new insights into its mechanism of action and pharmacokinetic properties, paving the way for future clinical development.